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Compound of Interest

Compound Name: 3-Bromo-1-nitronaphthalene

Cat. No.: B177257 Get Quote

A thorough understanding of a chemical's properties is the foundation of a robust safety assessment. 3-Bromo-1-
nitronaphthalene is a solid at room temperature, utilized as an intermediate in the synthesis of pharmaceuticals

and other complex organic molecules.[1][2] Its dual functionalization with both a bromine atom and a nitro group

dictates its reactivity and its toxicological profile.[1][2]

Table 1: Physicochemical and Hazard Identification Data

Property Value Source(s)

Chemical Formula C₁₀H₆BrNO₂ [1][2][3]

Molecular Weight ~252.06 g/mol [1][3]

Appearance Yellow crystalline solid / powder [2][4]

GHS Hazard Statements

H315: Causes skin irritationH319:

Causes serious eye irritationH335:

May cause respiratory irritation

[5]

Signal Word Warning [5]

Incompatibilities
Strong oxidizing agents, Strong

reducing agents, Strong bases
[5][6][7]

Hazardous Decomposition
Carbon oxides (CO, CO₂), Nitrogen

oxides (NOx), Hydrogen bromide gas
[5]

graph "Hazard_Profile_Summary" {

graph [rankdir="TB", splines=ortho, nodesep=0.6];

node [shape=Mdiamond, style=filled, width=2, height=2, fixedsize=true];

edge [style=invis];

// Node definitions with specific colors and high-contrast font colors

HEALTH [label="2", fillcolor="#4285F4", fontcolor="#FFFFFF"];
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FLAMMABILITY [label="0", fillcolor="#EA4335", fontcolor="#FFFFFF"];

INSTABILITY [label="0", fillcolor="#FBBC05", fontcolor="#202124"];

SPECIAL [label="", fillcolor="#FFFFFF", fontcolor="#202124"];

// Invisible edges to position the nodes in a diamond shape

subgraph {

rank=same;

FLAMMABILITY;

}

subgraph {

rank=same;

HEALTH;

INSTABILITY;

}

subgraph {

rank=same;

SPECIAL;

}

FLAMMABILITY -- HEALTH;

FLAMMABILITY -- INSTABILITY;

HEALTH -- SPECIAL;

INSTABILITY -- SPECIAL;

// Labels for the quadrants

label_health [label="Health", shape=plaintext, fontsize=12, fontcolor="#202124"];

label_flam [label="Flammability", shape=plaintext, fontsize=12, fontcolor="#202124"];

label_inst [label="Instability", shape=plaintext, fontsize=12, fontcolor="#202124"];

// Positioning the labels using invisible nodes and edges

pos_health [shape=point, style=invis, pos="-1.5,0!"];

pos_flam [shape=point, style=invis, pos="0,1.5!"];

pos_inst [shape=point, style=invis, pos="1.5,0!"];
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Caption: The hierarchy of controls applied to laboratory chemical safety.
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Engineering Controls: The Primary Barrier
The most critical engineering control for handling 3-Bromo-1-nitronaphthalene is the mandatory use of a certified

chemical fume hood. [8]This is non-negotiable. The fume hood contains dusts and potential vapors, preventing

inhalation, which is a primary route of exposure. [5]Ensure the sash is kept at the lowest practical height and that

the hood's certification is current.

Administrative Controls: Standardizing Safe Practices
These controls are procedural and behavioral measures designed to reduce exposure risk:

Standard Operating Procedures (SOPs): Your institution must have a specific SOP for handling halogenated

nitroaromatic compounds.

Training: All personnel must be trained on the specific hazards of this compound and the emergency procedures

before handling it.

Access Control: Limit access to storage areas and designated handling zones to authorized personnel only.

Labeling: All primary and secondary containers must be clearly labeled with the chemical name, CAS number,

and appropriate GHS hazard pictograms.

Personal Protective Equipment (PPE): The Final Defense
PPE is the last line of defense and must be used in conjunction with engineering and administrative controls. [9]It

does not eliminate the hazard but provides a crucial barrier against exposure.

Table 2: Personal Protective Equipment (PPE) Specification
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PPE Category Specification Rationale and Causality

Hand Protection
Chemical-resistant gloves (Nitrile or

Neoprene recommended). [8]

Prevents direct skin contact, which

can cause irritation. [5]Double-gloving

is recommended for extended

procedures. Gloves should be

changed every 30-60 minutes or

immediately upon known contact. [9]

Eye & Face Protection
Safety glasses with side shields or

chemical splash goggles. [6][8]

Protects against accidental splashes

or airborne particles that can cause

serious eye irritation. [5]A face shield

should be worn over goggles when

there is a significant splash risk. [9]

Body Protection
A flame-retardant lab coat is

mandatory.

Protects skin and personal clothing

from contamination. [8]For handling

larger quantities (>100g), a chemical-

resistant apron is advised. [8]

Respiratory Protection
Not typically required when handled

within a certified fume hood.

A fume hood provides adequate

respiratory protection. [6]If a fume

hood is non-functional or in the event

of a large spill, a NIOSH-approved

respirator with an organic vapor

cartridge is necessary. [8]

Section 3: Standard Operating Procedure (SOP) for Laboratory
Handling
This protocol outlines a self-validating workflow for the safe handling of 3-Bromo-1-nitronaphthalene.

Pre-Handling Checklist
Verify Fume Hood: Confirm the chemical fume hood has a current certification and is functioning correctly (check

airflow monitor).

Assemble PPE: Don all required PPE as specified in Table 2 before entering the designated handling area.

Prepare Workspace: Ensure the work surface is clean and uncluttered. Designate a specific area for the handling

procedure.

Locate Emergency Equipment: Confirm the location and operational status of the nearest safety shower,

eyewash station, and spill kit.
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Review SDS: Have a copy of the Safety Data Sheet (SDS) for 3-Bromo-1-nitronaphthalene readily available.

Weighing and Dispensing Protocol (Solid)
Perform all manipulations within the fume hood.

Use a disposable weigh boat or a tared, sealed container to prevent contamination of balances.

Handle the solid carefully to minimize the generation of airborne dust. Do not use a brush to sweep up small

spills of the powder; instead, wipe with a damp cloth or paper towel, which should then be disposed of as

hazardous waste.

Close the primary container tightly immediately after dispensing the required amount. [5][6]

Post-Handling Decontamination
Work Surface: Wipe down the work area within the fume hood with an appropriate solvent (e.g., ethanol or

isopropanol), followed by soap and water. [10]All cleaning materials must be disposed of as hazardous waste.

Glassware: Rinse all contaminated glassware with a suitable solvent to dissolve any residue. This rinse aid

should be collected as halogenated organic waste. Then, wash the glassware according to standard laboratory

procedures. [11]3. PPE Removal: Remove gloves using the proper technique (without touching the outer surface)

and dispose of them in the designated hazardous waste container. [12]Remove lab coat and eye protection last.

Wash hands thoroughly with soap and water. [5]

Section 4: Emergency Response and First Aid
Rapid and correct response to an emergency is critical to minimizing harm.
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Spill Occurs

Assess Situation
Is anyone exposed?

Is the spill contained?

Yes, Exposure

Yes

No Exposure

No

Initiate First Aid (Sec 4.2)
Alert emergency services

Small Spill?
(<10g, contained)

Trained personnel handle spill
Use spill kit, wear full PPE

Yes

Large Spill?
(>10g or uncontained)

No

Collect waste in sealed container
Decontaminate area
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Restrict access
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Caption: Decision workflow for responding to a chemical spill.
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Spill Management
Small Spill (<10g and contained in fume hood):

Ensure full PPE is worn.

Cover the spill with an inert absorbent material like vermiculite or sand. [10][13] 3. Carefully sweep the

absorbed material into a designated, sealable hazardous waste container. Avoid creating dust. [7][13] 4.

Decontaminate the area as described in Section 3.3.

Large Spill (>10g or outside of fume hood):

Evacuate the immediate area and alert all nearby personnel. [10][14] 2. If safe to do so, turn off any nearby

ignition sources. [14] 3. Close the laboratory doors to contain vapors and restrict access.

Immediately contact your institution's Environmental Health & Safety (EH&S) department or emergency

response team. Do not attempt to clean up a large spill without specialized training and equipment.

Personnel Exposure: First Aid
Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or stops, provide artificial

respiration (if trained to do so) and seek immediate medical attention. [5][6]* Skin Contact: Immediately remove

all contaminated clothing. [6]Flush the affected skin with copious amounts of water and soap for at least 15

minutes. [5][6]Seek medical attention if irritation develops or persists.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding the eyelids open. [5]

[6]Remove contact lenses if present and easy to do. [6]Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. [5]Rinse the mouth with water. Never give anything by mouth to an

unconscious person. [12]Seek immediate medical attention. [15]

Section 5: Storage and Waste Management
Proper storage and disposal are critical for preventing accidents and environmental contamination.

Storage Requirements
Store in a tightly closed container in a dry, cool, and well-ventilated area. [5][6][16]* The storage area should be a

designated corrosives or toxics cabinet.

Store locked up and away from incompatible materials such as strong oxidizing agents and strong bases. [6][14]*

Protect from direct light and heat. [6]

Waste Disposal
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Segregation: All waste containing 3-Bromo-1-nitronaphthalene, including contaminated consumables (gloves,

paper towels) and rinse solvents, must be collected as halogenated organic hazardous waste. Do not mix with

non-halogenated waste streams. [17]* Containerization: Use a designated, properly labeled, and leak-proof

waste container. Do not fill containers beyond 90% capacity. [10]* Final Disposal: Under no circumstances should

this chemical or its waste be disposed of down the drain. [7][18]The only acceptable method of disposal is

through a licensed professional waste disposal service, typically via high-temperature incineration in a facility

equipped with afterburners and scrubbers to handle the halogenated and nitrogenous byproducts. [18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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